4-(2-Benzyloxyethyl)cyclohexanone

• CAS RN: 628731-60-2
• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• IUPAC Name: 4-(2-phenylmethoxyethyl)cyclohexan-1-one
• InChI: InChI=1S/C15H20O2/c16-15-8-6-13(7-9-15)10-11-17-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2
• InChI Key: RYLUBXDPWSHXME-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CCC1CCOCC2=CC=CC=C2

Description

4-(2-Benzyloxyethyl)cyclohexanone is a useful research compound. Its molecular formula is C15H20O2 and its molecular weight is 232.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8-(2-Benzyloxy-ethyl)-1,4-dioxa-spiro[4.5]decane (Intermediate K1, 1.02 g, 3.70 mmol) (prepared in accordance with the publication Ciufolini et. al. J. Amer. Chem. Soc. 1991, 113, 8016, incorporated herein by reference) was dissolved in acetone (100 mL): H2O (5 mL) and reacted with TsOH (140 mg, 0.74 mmol) at 45° C. for 5 h. After a standard aqueous work-up the material was purified by chromatography on SiO2 to give 4-(2-benzyloxy-ethyl)-cyclohexanone as a colorless oil (97%).

Synthesis routes and methods II

Procedure details

8-(2-Benzyloxy-ethyl)-1,4-dioxa-spiro[4.5]decane (Intermediate A1) (1.02 g, 3.70 mmol) (obtained as described in: Ciufolini et. al. J. Amer. Chem. Soc. 1991, 113, 8016, incorporated herein by reference) was dissolved in acetone (100 mL):H2O (5 mL) and reacted with TsOH (140 mg, 0.74 mmol) at 45° C. for 5 h. After a standard aqueous work-up the material was purified by chromatography on SiO2 to give 4-(2-benzyloxy-ethyl)-cyclohexanone as a colorless oil (97%).